Cas no 1261942-25-9 (3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol)

• Product Name: 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol
• CAS No: 1261942-25-9
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• MDL: MFCD18314473
• CID: 2764975
• PubChem ID: 53220148
• Update Time: 2025-06-08

3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 1261942-25-9
• 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, 95%
• 3-CYANO-5-[4-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]PHENOL
• DTXSID90684919
• 3'-Cyano-5'-hydroxy-N,N-dimethyl[1,1'-biphenyl]-4-carboxamide
• MFCD18314473
• 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol

• MDL： MFCD18314473
• Inchi： 1S/C16H14N2O2/c1-18(2)16(20)13-5-3-12(4-6-13)14-7-11(10-17)8-15(19)9-14/h3-9,19H,1-2H3
• InChI Key： CCXTXSLBPGWIMZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=C(C#N)C=C(C=1)O)N(C)C

Computed Properties

• Exact Mass: 266.106
• Monoisotopic Mass: 266.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3A^2
• XLogP3: 2.4

Additional information on 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol

Introduction to 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol (CAS No. 1261942-25-9)

3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, identified by the CAS number 1261942-25-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity, which includes a cyano group and a dimethylaminocarbonyl moiety attached to a phenolic backbone. Such structural features make it a promising candidate for further exploration in drug discovery and therapeutic development.

The chemical structure of 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol consists of a central benzene ring substituted at the 3-position with a cyano group (-CN) and at the 5-position with a phenyl group that is further functionalized with a 4-(N,N-dimethylaminocarbonyl) substituent. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of the cyano group, for instance, can influence the molecule's reactivity and binding affinity, while the dimethylaminocarbonyl group may enhance its solubility and metabolic stability.

In recent years, there has been growing interest in developing novel pharmacophores that combine multiple bioactive moieties into a single molecular entity. 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol exemplifies this trend, as it integrates several pharmacologically relevant groups into its structure. The cyano group is known to be present in many bioactive compounds and has been shown to play a role in modulating enzyme activity and receptor binding. Similarly, the dimethylaminocarbonyl group can influence the molecule's pharmacokinetic properties, potentially enhancing its bioavailability and reducing susceptibility to metabolic degradation.

One of the most compelling aspects of 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol is its potential application in the development of new therapeutic agents. The compound's structural features suggest that it may exhibit activity against a range of biological targets, including enzymes and receptors involved in various disease pathways. For instance, studies have shown that similar compounds containing cyano and dimethylaminocarbonyl groups can interact with proteins involved in inflammation, cancer, and neurodegenerative disorders. While further research is needed to fully elucidate the therapeutic potential of 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, these preliminary findings are encouraging and warrant further investigation.

The synthesis of 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol presents an interesting challenge due to its complex structural motif. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions, directed ortho-metalation strategies, and transition-metal-catalyzed functionalization have all contributed to streamlined synthetic routes for complex organic compounds like this one. These advancements not only facilitate the production of 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol but also enable chemists to explore variations of its structure to optimize its pharmacological properties.

In addition to its potential as a lead compound for drug development, 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol may also serve as a valuable intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. For example, modifications at the 3-position or the phenyl ring could alter its electronic distribution or metabolic stability, making it more suitable for certain therapeutic contexts.

The study of 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol also intersects with emerging trends in computational chemistry and drug design. With the increasing availability of powerful computational tools, researchers can now predict the biological activity of molecules like this one with greater accuracy before conducting costly wet-lab experiments. Techniques such as molecular docking simulations, quantum mechanical calculations, and machine learning algorithms are being used to model how 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol interacts with biological targets at the atomic level. These computational approaches not only accelerate the drug discovery process but also provide insights into how structural modifications can enhance potency and selectivity.

Recent research has highlighted the importance of understanding the mechanistic basis of drug action when designing new therapeutic agents. For 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, elucidating how it interacts with its biological targets is crucial for optimizing its therapeutic efficacy. Studies have begun to explore how this compound modulates enzyme activity and receptor binding through structural rearrangements and conformational changes. By gaining insights into these mechanisms, researchers can identify key residues or interactions that contribute to its bioactivity, providing a foundation for rational drug design.

The pharmaceutical industry continues to invest heavily in developing innovative approaches for drug discovery and development. Compounds like 3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol represent an important part of this effort, as they offer new opportunities for treating diseases that are currently difficult to manage effectively. As research progresses, it is likely that more compounds like this one will emerge from academic laboratories and pharmaceutical companies alike, each bringing unique structural features and biological activities that could lead to breakthroughs in medicine.

In conclusion,3-Cyano-5-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol (CAS No. 1261942-25-9) is a structurally complex organic compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead compound or intermediate in drug development efforts aimed at treating various diseases.